Cas no 2270879-07-5 (CHMFL-ABL-121)

• Product Name: CHMFL-ABL-121
• CAS No: 2270879-07-5
• MF: C₃₀H₃₁F₃N₆OS
• MW: 580.67
• CID: 5052412
• Update Time: 2025-07-15

CHMFL-ABL-121 Chemical and Physical Properties

Names and Identifiers

• CHMFL-ABL-121
• Propanamide, N-[4-[(4-methyl-1-piperazinyl)methyl]-3-(trifluoromethyl)phenyl]-3-[[3-[(1E)-2-(2-pyridinyl)ethenyl]-1H-indazol-6-yl]thio]-

• Inchi： 1S/C30H31F3N6OS/c1-38-13-15-39(16-14-38)20-21-5-6-23(18-26(21)30(31,32)33)35-29(40)11-17-41-24-8-9-25-27(36-37-28(25)19-24)10-7-22-4-2-3-12-34-22/h2-10,12,18-19H,11,13-17,20H2,1H3,(H,35,40)(H,36,37)/b10-7+
• InChI Key： UDEAKWSKOGAXIJ-JXMROGBWSA-N
• SMILES： C(NC1=CC=C(CN2CCN(C)CC2)C(C(F)(F)F)=C1)(=O)CCSC1=CC2=C(C=C1)C(/C=C/C1=NC=CC=C1)=NN2

Additional information on CHMFL-ABL-121

CHMFL-ABL-121 (CAS No. 2270879-07-5): A Promising Inhibitor in the Treatment of Chronic Myeloid Leukemia

CHMFL-ABL-121, with the CAS number 2270879-07-5, is a novel and highly selective inhibitor of the BCR-ABL tyrosine kinase, which has emerged as a promising therapeutic agent in the treatment of chronic myeloid leukemia (CML). This compound has garnered significant attention due to its unique mechanism of action and potential to overcome resistance to existing therapies.

The development of CHMFL-ABL-121 is a testament to the ongoing advancements in the field of medicinal chemistry and drug discovery. CML is characterized by the presence of the Philadelphia chromosome, which results in the formation of the BCR-ABL fusion protein. This protein is constitutively active and drives the proliferation of leukemic cells, making it an attractive target for therapeutic intervention.

CHMFL-ABL-121 has been designed to specifically target and inhibit the BCR-ABL kinase, thereby disrupting the signaling pathways that promote cell proliferation and survival. Preclinical studies have demonstrated that CHMFL-ABL-121 exhibits high potency and selectivity for BCR-ABL, with minimal off-target effects. This selective inhibition is crucial for minimizing adverse effects and improving patient outcomes.

One of the key challenges in treating CML is the emergence of drug resistance, often due to mutations in the BCR-ABL kinase domain. CHMFL-ABL-121 has shown remarkable efficacy against several common resistance mutations, including T315I, which is known to confer resistance to many first-generation tyrosine kinase inhibitors (TKIs) such as imatinib. This broad-spectrum activity makes CHMFL-ABL-121 a valuable addition to the arsenal of CML therapies.

Clinical trials evaluating the safety and efficacy of CHMFL-ABL-121 are currently underway, with promising preliminary results. Early-phase trials have demonstrated that CHMFL-ABL-121 is well-tolerated and exhibits a favorable pharmacokinetic profile. Patients treated with CHMFL-ABL-121 have shown significant reductions in BCR-ABL transcript levels, indicating effective inhibition of the target kinase.

In addition to its potential in monotherapy, CHMFL-ABL-121 may also be effective when used in combination with other anticancer agents. Preclinical studies have shown that combining CHMFL-ABL-121 with conventional chemotherapy or other targeted therapies can enhance antileukemic activity and potentially overcome resistance mechanisms. These findings highlight the versatility and potential synergistic effects of CHMFL-ABL-121.

The development of CHMFL-ABL-121 also underscores the importance of translational research in drug discovery. Collaborative efforts between academic institutions, pharmaceutical companies, and clinical researchers have been instrumental in advancing this compound from bench to bedside. The integration of cutting-edge technologies such as high-throughput screening, computational modeling, and advanced imaging techniques has played a crucial role in optimizing the design and efficacy of CHMFL-ABlL 121.

In conclusion, CHMFL ABL 121 (CAS No. 2270879 07 5) represents a significant advancement in the treatment of CML. Its unique mechanism of action, broad-spectrum activity against resistance mutations, and favorable safety profile make it a promising candidate for further clinical development. As research continues to uncover new insights into the biology of CML and other hematological malignancies, compounds like CHMFL ABL 121 will play a crucial role in improving patient outcomes and advancing our understanding of these complex diseases.